![molecular formula C11H11Br B6170272 1-bromo-3-phenylbicyclo[1.1.1]pentane CAS No. 112043-92-2](/img/no-structure.png)
1-bromo-3-phenylbicyclo[1.1.1]pentane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
properties
{ "Design of the Synthesis Pathway": "The synthesis of 1-bromo-3-phenylbicyclo[1.1.1]pentane can be achieved through a multistep reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Cyclopropane", "Benzene", "Bromine", "Sodium hydroxide", "Sodium bromide", "Sulfuric acid", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Cyclopropane is reacted with benzene in the presence of a Lewis acid catalyst such as aluminum chloride to form 1-phenylbicyclo[1.1.1]pentane.", "Step 2: 1-Phenylbicyclo[1.1.1]pentane is brominated using bromine in the presence of sulfuric acid to form 1-bromo-3-phenylbicyclo[1.1.1]pentane.", "Step 3: The crude product from step 2 is dissolved in acetic acid and treated with sodium bromide and sodium hydroxide to convert any unreacted cyclopropane to the corresponding bromohydrin.", "Step 4: The mixture is then treated with hydrogen peroxide to oxidize the bromohydrin to the corresponding epoxide.", "Step 5: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
112043-92-2 |
Molecular Formula |
C11H11Br |
Molecular Weight |
223.11 g/mol |
IUPAC Name |
1-bromo-3-phenylbicyclo[1.1.1]pentane |
InChI |
InChI=1S/C11H11Br/c12-11-6-10(7-11,8-11)9-4-2-1-3-5-9/h1-5H,6-8H2 |
InChI Key |
GAYLHOPBARFKFK-UHFFFAOYSA-N |
Canonical SMILES |
C1C2(CC1(C2)Br)C3=CC=CC=C3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.